Cas no 1545389-85-2 (7-oxaspiro4.5decan-10-amine)

• Product Name: 7-oxaspiro4.5decan-10-amine
• CAS No: 1545389-85-2
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 4605115
• PubChem ID: 83905183
• Update Time: 2025-11-06

7-oxaspiro4.5decan-10-amine Chemical and Physical Properties

Names and Identifiers

• 7-Oxaspiro[4.5]decan-10-amine
• 7-oxaspiro4.5decan-10-amine

• Inchi： 1S/C9H17NO/c10-8-3-6-11-7-9(8)4-1-2-5-9/h8H,1-7,10H2
• InChI Key： ZTNISPQVLTTZSF-UHFFFAOYSA-N
• SMILES： C1C2(C(N)CCOC2)CCC1

Additional information on 7-oxaspiro4.5decan-10-amine

Introduction to 7-oxaspiro4.5decan-10-amine (CAS No: 1545389-85-2)

7-oxaspiro4.5decan-10-amine is a structurally unique compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This spirocyclic amine derivative, identified by its Chemical Abstracts Service (CAS) number 1545389-85-2, features a distinctive spiro framework consisting of an oxygen atom bridging two cycloalkane rings. The presence of an amine functional group at the 10-position and a ketone moiety at the 7-position contributes to its complex reactivity and potential biological activity. The compound's molecular structure, characterized by a rigid spiro core, makes it an intriguing candidate for further exploration in drug design and development.

The synthesis of 7-oxaspiro4.5decan-10-amine involves multi-step organic transformations, typically starting from readily available precursors such as cyclopentanone and cyclohexanone. The spirocyclic core is formed through a ring-closure reaction, often facilitated by catalytic methods or under specific reaction conditions that promote cyclization. The introduction of the amine group at the 10-position can be achieved through reductive amination or nucleophilic substitution reactions, while the ketone functionality at the 7-position may be retained from the initial precursors or introduced via oxidation reactions.

In recent years, spirocyclic compounds have emerged as a promising class of scaffolds in medicinal chemistry due to their ability to exhibit multiple binding interactions with biological targets. The rigid spiro structure of 7-oxaspiro4.5decan-10-amine can help stabilize binding poses in enzyme active sites or receptor pockets, potentially leading to enhanced affinity and selectivity. Furthermore, the presence of both polar and non-polar regions in its structure allows for versatile interactions with biological macromolecules.

One of the most compelling aspects of 7-oxaspiro4.5decan-10-amine is its potential application in the development of novel therapeutic agents. Preliminary studies have suggested that derivatives of this compound may exhibit pharmacological properties relevant to various diseases, including neurological disorders and inflammatory conditions. The spirocyclic core has been shown to interfere with key biological pathways by modulating the activity of enzymes and receptors involved in these pathways.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinity of 7-oxaspiro4.5decan-10-amine toward target proteins with high accuracy. Molecular docking simulations have revealed that this compound can effectively bind to enzymes such as kinases and proteases, which are often implicated in disease pathogenesis. These findings provide a strong rationale for further exploration of 7-oxaspiro4.5decan-10-amine as a lead compound for drug discovery.

The pharmacokinetic profile of 7-oxaspiro4.5decan-10-amine is also an area of active investigation. In vitro studies have indicated that this compound exhibits favorable solubility and metabolic stability, suggesting potential for oral administration. Additionally, preliminary pharmacokinetic studies in animal models have shown promising results regarding bioavailability and distribution within tissues.

Another exciting aspect of 7-oxaspiro4.5decan-10-amine is its potential for chemical diversification through structural modifications. By introducing various substituents at different positions on the spirocyclic core, researchers can fine-tune the pharmacological properties of this compound to target specific diseases or biological pathways. This flexibility makes it an attractive scaffold for medicinal chemists seeking to develop novel therapeutics.

The role of 7-oxaspiro4.5decan-10-amine in drug development is further supported by its compatibility with modern synthetic methodologies. Advances in green chemistry have enabled more sustainable approaches to synthesizing complex molecules like this one, reducing waste and improving yield while maintaining high purity standards.

In conclusion,7-Oxaspiro4.5decan - 10 - amine (CAS No: 1545389 - 85 - 2) represents a significant advancement in pharmaceutical chemistry with broad applications across multiple therapeutic areas . Its unique structural features , coupled with promising preclinical data , position it as a valuable asset for future drug discovery efforts . As research continues , it is anticipated that this compound will play an increasingly important role in developing next-generation therapeutics .